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Compound of Interest

N-Butyl-2-
Compound Name: _ _
(methylamino)acetamide

Cat. No.: B054183

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of November 2025, publicly available experimental solubility data for N-Butyl-2-
(methylamino)acetamide is limited. This guide provides a framework for determining and
presenting solubility data for this compound, based on established scientific protocols. The
information herein is intended to guide experimental design and data reporting.

Introduction

N-Butyl-2-(methylamino)acetamide is a chemical compound of interest in various research
and development sectors. Understanding its solubility is crucial for applications ranging from
chemical synthesis and formulation to biological and pharmaceutical research. Solubility, the
property of a solute to dissolve in a solvent to form a homogeneous solution, is a fundamental
physicochemical parameter that influences bioavailability, reaction kinetics, and product
formulation. This guide outlines the standard methodologies for determining the solubility of N-
Butyl-2-(methylamino)acetamide and provides a template for the presentation of such data.

Physicochemical Properties

While specific experimental data for N-Butyl-2-(methylamino)acetamide is not readily
available, Table 1 provides a template for summarizing its key physicochemical properties once
determined. For illustrative purposes, some predicted properties for a structurally similar
compound, N-(tert-butyl)-2-(methylamino)acetamide, are included.[1]
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Table 1: Physicochemical Properties of N-Butyl-2-(methylamino)acetamide (Template)

Property Value Source
Molecular Formula C7H16N20

Molecular Weight 144.22 g/mol

Appearance To be determined

Melting Point To be determined

Boiling Point To be determined

pKa To be determined

LogP To be determined

Note: The data in this table should be populated with experimentally determined values for N-
Butyl-2-(methylamino)acetamide.

Quantitative Solubility Data

The following tables are templates for the systematic presentation of solubility data for N-Butyl-
2-(methylamino)acetamide in various solvents and at different temperatures.

Table 2: Solubility of N-Butyl-2-(methylamino)acetamide in Various Solvents at 25°C (298.15
K)
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Solvent Solubility (g/L) Solubility (moli/L) Method
Water Shake-Flask
Ethanol Shake-Flask
Methanol Shake-Flask

Dimethyl Sulfoxide

Shake-Flask
(DMSO)
Acetone Shake-Flask
Acetonitrile Shake-Flask
Phosphate-Buffered

Shake-Flask

Saline (pH 7.4)

Table 3: Temperature Dependence of N-Butyl-2-(methylamino)acetamide Solubility in Water

Temperature (°C) Temperature (K) Solubility (g/L) Solubility (mol/L)
4 277.15
25 298.15
37 310.15
50 323.15

Experimental Protocols for Solubility Determination

The determination of solubility is a critical experimental procedure that requires careful
execution to ensure accurate and reproducible results.[2][3] The "shake-flask" method is
considered the gold standard for determining thermodynamic solubility.[3]

4.1. Principle of the Shake-Flask Method

The shake-flask method involves adding an excess amount of the solid compound to a known
volume of the solvent of interest.[3] The mixture is then agitated at a constant temperature until
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equilibrium is reached, at which point the concentration of the dissolved solute in the

supernatant is measured.[3]

4.2. Materials and Apparatus

N-Butyl-2-(methylamino)acetamide (solid, of known purity)
Solvents of interest (e.g., water, ethanol, DMSO)

Volumetric flasks

Analytical balance

Constant temperature shaker or incubator

Centrifuge

Syringe filters (e.g., 0.22 um PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical
instrument

pH meter (for aqueous solutions)

4.3. Experimental Procedure

o Preparation: Prepare a series of vials or flasks, each containing a precisely measured

volume of the desired solvent.

Addition of Solute: Add an excess amount of N-Butyl-2-(methylamino)acetamide to each
vial. The presence of undissolved solid is necessary to ensure that the solution reaches
saturation.

Equilibration: Place the vials in a constant temperature shaker and agitate for a
predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. The
time required for equilibration should be determined experimentally by taking measurements
at different time points until the concentration of the solute in the solution remains constant.

[4]
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e Phase Separation: After equilibration, the undissolved solid must be separated from the
saturated solution. This can be achieved by centrifugation followed by careful collection of
the supernatant, or by filtration through a syringe filter.[4] It is crucial to ensure that the filter
does not adsorb the solute.

e Analysis: The concentration of N-Butyl-2-(methylamino)acetamide in the clear, saturated
solution is then determined using a validated analytical method, such as HPLC. A calibration
curve should be prepared using standard solutions of known concentrations.

o Data Reporting: The solubility should be reported in units such as g/L or mol/L, along with
the temperature at which the measurement was performed.[4] For aqueous solutions, the pH
of the saturated solution should also be reported.[4]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a
chemical compound using the shake-flask method.

Caption: General workflow for solubility determination.

Conclusion

While specific solubility data for N-Butyl-2-(methylamino)acetamide is not currently available
in the public domain, this guide provides a robust framework for its determination and
presentation. By following standardized experimental protocols and maintaining meticulous
data records, researchers can generate high-quality, reproducible solubility data. This
information is invaluable for the continued development and application of this compound in
various scientific and industrial fields. It is recommended that future publications reporting the
solubility of this compound adhere to established guidelines to ensure the data is
comprehensive and reliable.[2][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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